molecular formula CH2O3 B091509 Performic acid CAS No. 107-32-4

Performic acid

Cat. No.: B091509
CAS No.: 107-32-4
M. Wt: 62.025 g/mol
InChI Key: SCKXCAADGDQQCS-UHFFFAOYSA-N
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Description

A peroxy acid is a peroxy acid.

Properties

CAS No.

107-32-4

Molecular Formula

CH2O3

Molecular Weight

62.025 g/mol

IUPAC Name

peroxyformic acid

InChI

InChI=1S/CH2O3/c2-1-4-3/h1,3H

InChI Key

SCKXCAADGDQQCS-UHFFFAOYSA-N

SMILES

C(=O)OO

Canonical SMILES

C(=O)OO

Color/Form

Colorless liquid

Key on ui other cas no.

107-32-4

solubility

Miscible with alcohol, ether;  soluble in benzene, chloroform
Miscible with wate

Synonyms

performic acid
peroxyformic acid

vapor_pressure

78 mm Hg at 25 °C (est)

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Asp (10), 10.33; Thr (1), 0.91; Ser (7), 6.10; Glu (11), 11.82; Pro (3), 3.00; Gly (4), 4.44; Ala (7), 6.91; Cys (1), 1.11; Val (7), 6.60; Met (2), 2.11; Ile (1.01; Leu (10), 10.83, Phe (1), 1.10; Lys (9), 9.32; His (4), 3.75; Arg (5), 5.2 Trp (1), 0.93 (recovery 84.2%; the value for Cys was obtained from the hydrolyzate after oxidation with performic acid.)
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Synthesis routes and methods II

Procedure details

The reaction was carried out in the manner of Example 1, Step 1 with the exception that 10 g of laboratory grade oleic acid were used as the substrate. The reactant peroxyformic acid was prepared in situ by mixing 30 mL of formic acid with 20 mL of 30% by weight hydrogen peroxide solution. Oleic acid as a substrate produced monohydroxy formoxy stearic acid only. The product was a white, hard substance. Gas chromatographic analysis showed the absence of starting material (oleic acid) .
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Performic acid
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